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For researchers, scientists, and drug development professionals who rely on robust data

storage, understanding the underlying architecture of database systems is paramount. This

guide provides a detailed technical exploration of the ndbm (new database manager) file

format, a foundational key-value store that has influenced numerous subsequent database

technologies.

Core Concepts of ndbm
The ndbm library, a successor to the original dbm, provides a simple yet efficient method for

storing and retrieving key-value pairs. It was a standard feature in early Unix-like operating

systems, including 4.3BSD.[1][2][3] Unlike modern database systems that often use a single

file, ndbm utilizes a two-file structure to manage data: a directory file (.dir) and a data page file

(.pag).[1] This design is predicated on a hashing algorithm to provide fast access to data,

typically in one or two file system accesses.[1]

The fundamental unit of data in ndbm is a datum, a structure containing a pointer to the data

(dptr) and its size (dsize). This allows for the storage of arbitrary binary data as both keys and

values.[3][4]

The On-Disk File Format: A Deep Dive
The ndbm file format is intrinsically tied to its implementation of extendible hashing. This

dynamic hashing scheme allows the database to grow gracefully as more data is added,

without requiring a complete reorganization of the file.
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The Directory File (.dir)
The .dir file acts as the directory for the extendible hash table. It does not contain the actual

key-value data but rather pointers to the data pages in the .pag file. The core of the .dir file is a

hash table, which is an array of page indices.

A simplified view of the .dir file's logical structure reveals its role as an index. It contains a

bitmap that is used to keep track of used pages in the .pag file.[1]

The Page File (.pag)
The .pag file is a collection of fixed-size pages, where each page stores one or more key-value

pairs. The structure of a page is designed for efficient storage and retrieval. Key-value pairs

that hash to the same logical bucket are stored on the same page.

When a page becomes full, a split occurs. A new page is allocated in the .pag file, and some of

the key-value pairs from the full page are moved to the new page. The .dir file is then updated

to reflect this change, potentially doubling in size to accommodate a more granular hash

function.

The Hashing Mechanism
The efficiency of ndbm hinges on its hashing algorithm, which determines the initial placement

of keys within the .pag file. While the original ndbm source code from 4.3BSD would provide

the definitive algorithm, a widely cited and influential hashing algorithm comes from sdbm, a

public-domain reimplementation of ndbm.

The sdbm hash function is as follows:

This simple iterative function was found to provide good distribution and scrambling of bits,

which is crucial for minimizing collisions and ensuring efficient data retrieval.

Collision Resolution: In ndbm, collisions at the hash function level are handled by storing

multiple key-value pairs that hash to the same bucket on the same data page. When a page

overflows due to too many collisions, the page is split, and the directory is updated. This is a

form of open addressing with bucket-level collision resolution.
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Key Operations and Experimental Protocols
The ndbm interface provides a set of functions for interacting with the database.

Understanding these is key to appreciating its operational workflow.

Function Description

dbm_open()
Opens or creates a database, returning a

handle to the two-file structure.[4][5]

dbm_store() Stores a key-value pair in the database.[4][5]

dbm_fetch()
Retrieves the value associated with a given key.

[4][5]

dbm_delete() Removes a key-value pair from the database.

dbm_firstkey()
Retrieves the first key in the database for

iteration.

dbm_nextkey()
Retrieves the next key in the database for

iteration.

dbm_close() Closes the database files.[4][5]

Experimental Protocol for a dbm_store Operation:

Key Hashing: The key is passed through the ndbm hash function to generate a hash value.

Directory Lookup: The hash value is used to calculate an index into the directory table in the

.dir file.

Page Identification: The entry in the directory table provides the page number within the .pag

file where the key-value pair should be stored.

Page Retrieval: The corresponding page is read from the .pag file into memory.

Key-Value Insertion: The new key-value pair is appended to the data on the page.
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Overflow Check: If the insertion causes the page to exceed its capacity, a page split is

triggered.

Page Split (if necessary): a. A new page is allocated in the .pag file. b. The key-value pairs

on the original page are redistributed between the original and the new page based on a

refined hash. c. The directory in the .dir file is updated to point to the new page. This may

involve doubling the size of the directory.

Page Write: The modified page(s) are written back to the .pag file.

Visualizing the ndbm Architecture and Workflow
To better illustrate the concepts described, the following diagrams are provided in the DOT

language for Graphviz.
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Logical relationship between .dir and .pag files.

The diagram above illustrates the fundamental architecture of an ndbm database. The .dir file

contains a hash table that maps hash values to page numbers in the .pag file. Multiple directory

entries can point to the same page. The .pag file itself is a collection of pages, each containing

the actual key-value pairs.
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ndbm Key Lookup Workflow

Start: dbm_fetch(key)

1. Hash the Key

2. Lookup in .dir File

3. Get Page Number

4. Read Page from .pag File

5. Search for Key on Page

Return Value

Key Found

Key Not Found

Key Not Found

Click to download full resolution via product page

Workflow for a key lookup operation (dbm_fetch).

This workflow diagram shows the steps involved in retrieving a value for a given key. The

process begins with hashing the key, followed by a lookup in the .dir file to identify the correct

data page in the .pag file. The relevant page is then read and searched for the key.
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Modern Implementations and Compatibility
While the original ndbm is now largely of historical and academic interest, its API has been

preserved in modern database libraries such as GNU gdbm and Oracle Berkeley DB.[6][7]

These libraries provide an ndbm compatibility interface, allowing older software to be compiled

and run on modern systems. However, it is crucial to note that the underlying on-disk file

formats of these modern implementations are different from the original ndbm format and are

generally not compatible with each other.[7]

Feature Original ndbm
GNU gdbm (in
ndbm mode)

Berkeley DB (in
ndbm mode)

File Structure .dir and .pag files
.dir and .pag files

(may be hard links)
Single .db file

On-Disk Format
Specific to the original

implementation
gdbm's own format

Berkeley DB's own

format

Data Size Limits

Key/value pair size

limits (e.g., 1024

bytes)[2]

No inherent limits No inherent limits

Concurrency No built-in locking Optional locking
Full transactional

support

Conclusion
The ndbm file format represents a significant step in the evolution of key-value database

systems. Its two-file, extendible hashing design provided a robust and efficient solution for data

storage in early Unix environments. While it has been superseded by more advanced database

technologies, its core concepts and API have demonstrated remarkable longevity, influencing

and being preserved in modern database libraries. For professionals in data-intensive fields,

understanding the principles of ndbm offers valuable insights into the foundational techniques

of data management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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